Cas no 895458-25-0 (ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 895458-25-0
• MF: C₁₈H₁₉NO₅S₂
• MW: 393.477162599564
• CID: 6225587
• PubChem ID: 7544466
• Update Time: 2025-06-22

ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• AKOS024657749
• ethyl 2-(2-(phenylsulfonyl)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• F2536-1512
• 895458-25-0
• ethyl 2-[2-(benzenesulfonyl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• ethyl 2-[[2-(benzenesulfonyl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C18H19NO5S2/c1-2-24-18(21)16-13-9-6-10-14(13)25-17(16)19-15(20)11-26(22,23)12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,19,20)
• InChI Key： CTBYBFRWWPNQHD-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCC2)NC(CS(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 393.07046505g/mol
• Monoisotopic Mass: 393.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Professional Introduction to Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 895458-25-0)

Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate, identified by its CAS number 895458-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings, which often endows them with unique chemical and biological properties. The structural complexity of this molecule, particularly the incorporation of a benzenesulfonyl group and an acetamido moiety, makes it a promising candidate for further exploration in drug discovery and advanced material applications.

The benzenesulfonyl group, a key feature of this compound, is known for its ability to enhance binding affinity and selectivity in molecular interactions. This characteristic is particularly valuable in the development of targeted therapies, where precise molecular recognition is crucial. In recent years, there has been a growing interest in sulfonyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that benzenesulfonyl derivatives can interact with enzymes and receptors in ways that may lead to therapeutic benefits.

The cyclopentabthiophene core of Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate contributes to its structural rigidity and stability, which are desirable properties for pharmaceutical candidates. Additionally, the presence of multiple reactive sites within the molecule allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility has made it a subject of interest in synthetic chemistry, where novel derivatives are being explored for their potential pharmacological activities.

In the realm of pharmaceutical research, Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate has been investigated for its potential role as an intermediate in the synthesis of more complex drug molecules. The acetamido group, in particular, is a common pharmacophore that can influence the solubility and metabolic stability of drug candidates. Researchers have leveraged this moiety to develop compounds with improved pharmacokinetic profiles, which is essential for achieving effective therapeutic outcomes.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such complex compounds. By utilizing sophisticated algorithms and databases like Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 895458-25-0), scientists can predict how these molecules will interact with biological targets. This approach has accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

The field of materials science has not been left untouched by the potential applications of Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate. Its unique structural features make it a candidate for developing advanced materials with tailored electronic properties. For example, conjugated systems like cyclopentabthiophene are known for their semiconducting characteristics, which are valuable in the fabrication of organic electronic devices such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The benzenesulfonyl group can further enhance these properties by influencing charge transport mechanisms within the material. This has led to investigations into using Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate as a building block for novel organic semiconductors. Such materials could revolutionize various industries by offering lightweight and flexible alternatives to traditional silicon-based electronics.

From a synthetic chemistry perspective, Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate exemplifies the ingenuity required to create complex molecular architectures. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopentabthiophene core efficiently.

The role of catalysts in modern organic synthesis cannot be overstated. They enable transformations that would otherwise be impractical or impossible under conventional conditions. In the case of Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 895458-25-0), advanced catalytic systems have facilitated the introduction of functional groups like benzenesulfonyl without compromising reaction efficiency.

As research continues to evolve, interdisciplinary approaches are becoming increasingly prevalent in addressing complex scientific challenges. Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate serves as an excellent example of how collaboration between chemists and biologists can lead to groundbreaking discoveries. By combining expertise from different fields, researchers can develop innovative solutions that push the boundaries of what is possible.

The future prospects for Ethyl 2-2-(benzenesulfonyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate are vast and multifaceted. Ongoing studies aim to uncover new applications in both pharmaceuticals and materials science by further exploring its chemical space. As our understanding of molecular interactions deepens through techniques like high-throughput screening and machine learning-assisted drug design (MLDD), compounds like this one will play an integral role in shaping future innovations.